Methyl 2-(4-formylbenzamido)acetate

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: methyl 2-[(4-formylbenzoyl)amino]acetate
• InChI: InChI=1S/C11H11NO4/c1-16-10(14)6-12-11(15)9-4-2-8(7-13)3-5-9/h2-5,7H,6H2,1H3,(H,12,15)
• InChI Key: QAWAFMVTBINFEL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)C1=CC=C(C=C1)C=O

Description

Methyl 2-(4-formylbenzamido)acetate is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Added N-methylmorpholine (2.93 mL, 26.6 mmol) to a solution of 4-formylbenzoic acid (1 g, 6.66 mmol), methyl 2-aminoacetate, hydrochloride (1.045 g, 8.33 mmol), 1-hydroxy-7-azabenzotriazole (1.813 g, 13.32 mmol), and EDC (2.55 g, 13.32 mmol) in Dimethyl Sulfoxide (DMSO) (30 mL). Let stir at RT for 16 hours. Added water and extracted with DCM. Combined DCM extracts and washed with water, brine and dried over MgSO4, filtered and rotovapped off DCM. The residue was purified via Biotage (0% to 75% gradient; EtOAc:Hex; 25 g-HP—silica gel column). Obtained 570 mg 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 3.83 (s, 3H), 4.28 (d, J=5.05 Hz, 2H), 7.98 (s, 4H), 10.10 (s, 1H); [M+H]+=222.1.

Synthesis routes and methods II

Procedure details

In an analogous manner to 35, 4-formyl benzoic acid 24 (1.0 g, 6.66 mmol) was reacted with glycine methyl ester (653 mg, 7.33 mmol) to give 1.2 gm (81%) of methyl 2-(4-formylbenzamido)acetate 37 as an off-white solid (81%).